N-ethyl-3,4-dihydro-1H-isochromen-4-amine

• IUPAC Name: N-ethyl-3,4-dihydro-1H-isochromen-4-amine
• InChI: InChI=1S/C11H15NO/c1-2-12-11-8-13-7-9-5-3-4-6-10(9)11/h3-6,11-12H,2,7-8H2,1H3
• InChI Key: MQHVAFROPKOTHM-UHFFFAOYSA-N
• Canonical SMILES: CCNC1COCC2=CC=CC=C12
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

N-ethyl-3,4-dihydro-1H-isochromen-4-amine, also known as Tandospirone, is a small molecule drug that belongs to the azapirone class of anxiolytics. It was first discovered in the 1980s and has been extensively studied for its therapeutic potential in the treatment of anxiety disorders. Tandospirone is a selective partial agonist of the serotonin 5-HT1A receptor, which plays a crucial role in regulating mood, cognition, and behavior.

Mechanism of Action

N-ethyl-3,4-dihydro-1H-isochromen-4-amine exerts its therapeutic effects by selectively binding to and activating the serotonin 5-HT1A receptor, which is widely distributed throughout the central nervous system. This activation leads to the release of neurotransmitters, such as serotonin, dopamine, and norepinephrine, which play a crucial role in regulating mood, cognition, and behavior. This compound also modulates the activity of various ion channels and intracellular signaling pathways, which further contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the activation of intracellular signaling pathways. It has also been shown to increase neurogenesis in the hippocampus, which is a key brain region involved in learning and memory. In addition, this compound has been shown to have anti-inflammatory and neuroprotective effects, which may contribute to its therapeutic potential in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

N-ethyl-3,4-dihydro-1H-isochromen-4-amine has several advantages for lab experiments, including its high selectivity for the serotonin 5-HT1A receptor, its well-established pharmacokinetic profile, and its low toxicity. However, this compound also has several limitations, including its relatively low potency and efficacy compared to other anxiolytic drugs, its narrow therapeutic window, and its potential for drug-drug interactions.

Future Directions

There are several future directions for the research and development of N-ethyl-3,4-dihydro-1H-isochromen-4-amine, including the investigation of its potential in combination with other drugs, the development of more potent and selective analogs, and the exploration of its therapeutic potential in other neurological and psychiatric disorders. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and to identify potential biomarkers for its therapeutic effects.

Synthesis Methods

N-ethyl-3,4-dihydro-1H-isochromen-4-amine can be synthesized using a variety of methods, including the reduction of 4-(2-pyrimidinyl)-1-piperazinecarboxylic acid and the cyclization of 4-(2-pyrimidinyl)-1,2,3,6-tetrahydropyridine. However, the most commonly used method involves the condensation of 2-(2-aminoethyl)phenol with ethyl acetoacetate, followed by cyclization with formaldehyde and reduction with sodium borohydride.

Scientific Research Applications

N-ethyl-3,4-dihydro-1H-isochromen-4-amine has been extensively studied for its therapeutic potential in the treatment of anxiety disorders, such as generalized anxiety disorder, social anxiety disorder, and panic disorder. It has also been investigated for its potential in the treatment of depression, schizophrenia, and cognitive impairment. In addition, this compound has been shown to have anti-inflammatory, neuroprotective, and anti-tumor properties.